5-tert-butyl-3-(4-chlorophenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-tert-butyl-3-(4-chlorophenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C23H30ClN5O/c1-23(2,3)20-15-21(25-9-4-10-28-11-13-30-14-12-28)29-22(27-20)19(16-26-29)17-5-7-18(24)8-6-17/h5-8,15-16,25H,4,9-14H2,1-3H3
• InChI Key: FHHKDDTWXLJDDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(C=NN2C(=C1)NCCCN3CCOCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H30ClN5O
• Molecular Weight: 428.0 g/mol

Description

5-tert-butyl-3-(4-chlorophenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C23H30ClN5O and its molecular weight is 427.98. The purity is usually 95%.
BenchChem offers high-quality 5-tert-butyl-3-(4-chlorophenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-tert-butyl-3-(4-chlorophenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Pyrazolo[1,5-a]pyrimidines, including derivatives similar to 5-tert-butyl-3-(4-chlorophenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine, are synthesized through various methods, like flash vacuum thermolysis of tert-butylimines, showcasing their stability and efficiency in chemical synthesis (Justyna et al., 2017).
• These compounds are used in the synthesis of pyrazole derivatives with potential antimicrobial and anticancer properties (Hafez et al., 2016).

Biological Applications

• Pyrazolo[1,5-a]pyrimidine derivatives show significant potential in medicinal chemistry, particularly in the development of compounds with anticancer activity. For instance, certain derivatives have demonstrated marked inhibition against human lung adenocarcinoma and gastric cancer cell lines, indicating promising anticancer activities (Liu et al., 2020).
• Additionally, these compounds have been explored for their antimicrobial properties, with some showing effective inhibition against various bacterial and fungal strains (Desai et al., 2016).

Physicochemical Properties and Applications

• The synthesis of pyrazolo[1,5-a]pyrimidines often involves the utilization of tert-butyl groups, indicating the versatility and adaptability of these compounds in different chemical environments (Pollock & Cole, 2014).
• These compounds also play a role in the development of new materials with unique optical properties, as they can be integrated into various heterocyclic systems to explore environment-responsive fluorescence and other photophysical properties (Palion-Gazda et al., 2019).